(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone, also known as MPMP, is a chemical compound with potential therapeutic applications. It belongs to the class of piperazine derivatives and has been shown to exhibit a range of biological activities.
Scientific Research Applications
(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit antitumor, antiviral, and antibacterial activities. Additionally, it has been investigated for its potential use as a treatment for depression, anxiety, and other neurological disorders.
Mechanism of Action
The mechanism of action of (4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone is not fully understood, but it is believed to act on various molecular targets in the body. It has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. Additionally, it has been shown to modulate neurotransmitter levels in the brain, which may contribute to its potential use as a treatment for neurological disorders.
Advantages and Limitations for Lab Experiments
(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone has several advantages for lab experiments, including its relatively simple synthesis method and its potential therapeutic applications in various fields of medicine. However, its limited solubility in water and potential toxicity at high doses may present limitations for some experiments.
Future Directions
There are several future directions for research on (4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone. One area of interest is its potential use as a treatment for neurological disorders, such as depression and anxiety. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicity. Furthermore, its potential use as a therapeutic agent for cancer and viral infections warrants further investigation.
Synthesis Methods
The synthesis of (4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone involves the reaction of 2-chloronicotinic acid with 4-methyl-1-phenylpiperazine in the presence of a base. The resulting intermediate is then subjected to a coupling reaction with 2-chloro-1-(4-methylpiperazin-1-yl)ethanone, followed by reduction with sodium borohydride to yield (4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone.
properties
IUPAC Name |
(4-methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O/c1-19-11-12-20(17(21)15-9-5-6-10-18-15)16(13-19)14-7-3-2-4-8-14/h2-10,16H,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNFPZFMVVUFEQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C(C1)C2=CC=CC=C2)C(=O)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.